Cas no 391866-30-1 (2-chloro-N-2-(4-chlorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-6-fluorobenzamide)

2-Chloro-N-2-(4-chlorophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl-6-fluorobenzamide is a heterocyclic compound featuring a thienopyrazole core substituted with chloro and fluorophenyl groups. Its unique structure imparts potential utility in medicinal chemistry, particularly as an intermediate in the synthesis of biologically active molecules. The presence of halogenated aromatic moieties enhances its reactivity and binding affinity, making it a candidate for further derivatization in drug discovery. The compound's stability under standard conditions and compatibility with common organic solvents facilitate its handling in laboratory settings. Its precise pharmacological profile remains under investigation, but its structural features suggest applicability in developing targeted therapeutic agents.

2-chloro-N-2-(4-chlorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-6-fluorobenzamide structure

391866-30-1 structure

Product Name:2-chloro-N-2-(4-chlorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-6-fluorobenzamide

CAS No:391866-30-1

MF:C₁₈H₁₂Cl₂FN₃OS

MW:408.276783943176

CID:6327426

PubChem ID:4052091

Update Time:2025-06-09

2-chloro-N-2-(4-chlorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-6-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

- 2-chloro-N-2-(4-chlorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-6-fluorobenzamide
- 391866-30-1
- 2-chloro-N-(2-(4-chlorophenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-6-fluorobenzamide
- F0453-0455
- Oprea1_381335
- SR-01000442193-1
- AKOS024577986
- 2-chloro-N-[2-(4-chlorophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]-6-fluorobenzamide
- 2-chloro-N-[2-(4-chlorophenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-6-fluorobenzamide
- SR-01000442193
- Inchi： 1S/C18H12Cl2FN3OS/c19-10-4-6-11(7-5-10)24-17(12-8-26-9-15(12)23-24)22-18(25)16-13(20)2-1-3-14(16)21/h1-7H,8-9H2,(H,22,25)
- InChI Key： RVJIHNVYFDWPFP-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1)N1C(=C2CSCC2=N1)NC(C1C(=CC=CC=1Cl)F)=O

Computed Properties

Exact Mass: 407.0062167g/mol
Monoisotopic Mass: 407.0062167g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 26
Rotatable Bond Count: 3
Complexity: 523
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.5
Topological Polar Surface Area: 72.2Å²

2-chloro-N-2-(4-chlorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-6-fluorobenzamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Life Chemicals	F0453-0455-1mg	2-chloro-N-[2-(4-chlorophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]-6-fluorobenzamide	391866-30-1	90%+	1mg	$54.0	2023-05-17

2-chloro-N-2-(4-chlorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-6-fluorobenzamide Related Literature

1. Evolving better nanoparticles: Genetic algorithms for optimising cluster geometries

Dalton Trans., 2003, 4193-4207
2. Establishing new scaling relations on two-dimensional MXenes for CO2 electroreduction†

Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
3. Fe/Fe3C@C nanoparticles encapsulated in N-doped graphene–CNTs framework as an efficient bifunctional oxygen electrocatalyst for robust rechargeable Zn–air batteries†

Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
4. Excimer and exciplex formation in a pair of bright phosphorescent isomers constructed from Cu3(pyrazolate)3 and Cu3I3 coordination luminophores†

Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
5. Fast synthesis of copper nanoclusters through the use of hydrogen peroxide additive and their application for the fluorescence detection of Hg2+ in water samples†

Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248

Additional information on 2-chloro-N-2-(4-chlorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-6-fluorobenzamide

Comprehensive Analysis of 2-chloro-N-2-(4-chlorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-6-fluorobenzamide (CAS No. 391866-30-1)

The compound 2-chloro-N-2-(4-chlorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-6-fluorobenzamide (CAS No. 391866-30-1) is a structurally complex molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. With its unique thienopyrazole core and benzamide moiety, this compound exhibits potential applications in drug discovery, particularly in the development of targeted therapies. Researchers are increasingly exploring its pharmacological properties, including its interaction with biological targets, to unlock its full therapeutic potential.

One of the most intriguing aspects of 2-chloro-N-2-(4-chlorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-6-fluorobenzamide is its molecular structure, which combines multiple functional groups. The presence of chloro and fluoro substituents enhances its binding affinity to specific receptors, making it a promising candidate for further study. Recent advancements in computational chemistry and AI-driven drug design have accelerated the exploration of such compounds, as scientists seek to optimize their efficacy and minimize side effects.

In the context of current trends, the demand for novel small molecules like 391866-30-1 has surged, driven by the need for innovative treatments in areas such as oncology and neurological disorders. Online searches for terms like "thienopyrazole derivatives" and "fluorobenzamide applications" reflect growing interest in this niche. Additionally, the compound's potential role in precision medicine aligns with the broader shift toward personalized healthcare solutions, a topic frequently discussed in scientific forums and industry reports.

The synthesis of 2-chloro-N-2-(4-chlorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-6-fluorobenzamide involves multi-step organic reactions, often requiring high-yield methodologies and green chemistry principles to ensure sustainability. Researchers are also investigating its metabolic stability and bioavailability, critical factors in determining its suitability for clinical development. As the pharmaceutical industry embraces digital transformation, tools like machine learning are being employed to predict the compound's behavior in biological systems, further enhancing its appeal.

From a commercial perspective, CAS No. 391866-30-1 is gaining traction among suppliers and manufacturers specializing in high-purity chemicals. Its inclusion in research libraries and screening panels underscores its relevance in modern drug discovery pipelines. Questions such as "How to synthesize thienopyrazole-based compounds?" and "What are the latest advancements in benzamide derivatives?" are increasingly common in academic and industrial circles, highlighting the compound's significance.

In summary, 2-chloro-N-2-(4-chlorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-6-fluorobenzamide represents a fascinating area of study at the intersection of organic chemistry and pharmacology. Its structural complexity, combined with its potential therapeutic applications, makes it a subject of ongoing research. As scientific inquiry continues to evolve, this compound is poised to play a pivotal role in shaping the future of drug development and biomedical innovation.